Cas no 931086-57-6 (N-(1-cyanocyclohexyl)-2-[(1-cyclopropyl-1H-imidazol-2-yl)sulfanyl]-N-methylpropanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[(1-cyclopropyl-1H-imidazol-2-yl)sulfanyl]-N-methylpropanamide
• CAS No: 931086-57-6
• MF: C₁₇H₂₄N₄OS
• MW: 332.463662147522
• CID: 6387325
• PubChem ID: 17455530
• Update Time: 2025-05-20

N-(1-cyanocyclohexyl)-2-[(1-cyclopropyl-1H-imidazol-2-yl)sulfanyl]-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Z223729820
• 931086-57-6
• N-(1-cyanocyclohexyl)-2-[(1-cyclopropyl-1H-imidazol-2-yl)sulfanyl]-N-methylpropanamide
• AKOS033817766
• EN300-26680508

• Inchi： 1S/C17H24N4OS/c1-13(23-16-19-10-11-21(16)14-6-7-14)15(22)20(2)17(12-18)8-4-3-5-9-17/h10-11,13-14H,3-9H2,1-2H3
• InChI Key： SZEKLETZKCLRBF-UHFFFAOYSA-N
• SMILES： S(C(C)C(N(C)C1(C#N)CCCCC1)=O)C1=NC=CN1C1CC1

Computed Properties

• Exact Mass: 332.16708258g/mol
• Monoisotopic Mass: 332.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.2Ų

Additional information on N-(1-cyanocyclohexyl)-2-[(1-cyclopropyl-1H-imidazol-2-yl)sulfanyl]-N-methylpropanamide

Professional Introduction to N-(1-cyanocyclohexyl)-2-[(1-cyclopropyl-1H-imidazol-2-yl)sulfanyl]-N-methylpropanamide (CAS No. 931086-57-6)

N-(1-cyanocyclohexyl)-2-[(1-cyclopropyl-1H-imidazol-2-yl)sulfanyl]-N-methylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 931086-57-6, represents a unique molecular architecture that combines cyclohexyl, cyano, cyclopropyl, imidazole, and sulfanyl functional groups. The intricate arrangement of these groups not only contributes to its distinct chemical properties but also opens up a plethora of possibilities for its application in drug discovery and medicinal chemistry.

The structural complexity of N-(1-cyanocyclohexyl)-2-[(1-cyclopropyl-1H-imidazol-2-yl)sulfanyl]-N-methylpropanamide makes it a promising candidate for further investigation in the development of novel therapeutic agents. The presence of the cyano group at the cyclohexyl ring introduces a polar character, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the sulfanyl group linked to the imidazole ring adds another layer of reactivity, enabling various chemical modifications and functionalizations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of this compound. Studies suggest that the interaction between the imidazole ring and biological targets such as enzymes and receptors can be finely tuned by manipulating the substituents around the ring. This has led to the development of highly specific inhibitors with improved pharmacological profiles. The cyclopropyl moiety, in particular, has been identified as a key structural element that can enhance binding affinity and selectivity.

In addition to its potential as an intermediate in drug synthesis, N-(1-cyanocyclohexyl)-2-[(1-cyclopropyl-1H-imidazol-2-yl)sulfanyl]-N-methylpropanamide has shown promise in various preclinical studies. Research indicates that this compound exhibits inhibitory activity against several enzymes implicated in inflammatory and metabolic disorders. The combination of its structural features and biological activity makes it an attractive candidate for further exploration in therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group into the cyclohexyl ring is typically achieved through cyanation reactions, which can be carried out under various conditions depending on the desired selectivity and efficiency. Subsequent functionalization of the imidazole ring with the sulfanyl group adds another layer of complexity but is crucial for achieving the desired biological activity.

One of the most intriguing aspects of N-(1-cyanocyclohexyl)-2-[(1-cyclopropyl-1H-imidazol-2-yl)sulfanyl]-N-methylpropanamide is its potential as a scaffold for drug discovery. By modifying different parts of its structure, researchers can generate a library of derivatives with varying pharmacological properties. This approach has been successfully employed in several high-throughput screening campaigns to identify novel lead compounds with therapeutic potential.

The role of computational methods in designing and optimizing such compounds cannot be overstated. Advanced algorithms and machine learning models have been developed to predict the biological activity and pharmacokinetic properties of molecules based on their structural features. These tools have significantly accelerated the drug discovery process by allowing researchers to prioritize promising candidates for experimental validation.

In conclusion, N-(1-cyanocyclohexyl)-2-[(1-cyclopropyl-1H-imidazol-2-yl)sulfanyl]-N-methylpropanamide (CAS No. 931086-57-6) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an excellent candidate for further development as a therapeutic agent or as a scaffold for drug discovery efforts.